Cas no 49558-02-3 (1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide)
49558-02-3 structure
Product Name:1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide
CAS No:49558-02-3
MF:C3H3N3O4
MW:145.073620080948
CID:330628
PubChem ID:39493
Update Time:2025-04-19
1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide
- 1,2,5-Oxadiazole, 3-methyl-4-(phenylsulfonyl)-
- 1,2,5-Oxadiazole,3-methyl-4-nitro-,2-oxide(9CI)
- 3-methyl-4-nitro-2-oxido-1,2,5-oxadiazol-2-ium
- CHEMBL3917651
- 3-methyl-4-nitro-1,2,5-oxadiazol-2-ium-2-olate
- DTXSID90197832
- FURAZAN, 3-METHYL-4-NITRO-, 2(or 5)-OXIDE
- EU-0033429
- 49558-02-3
- 3-Methyl-4-nitrofuroxan
- AKOS001013344
- Z56788875
- Furazan, methylnitro-, 2-oxide
-
- Inchi: 1S/C3H3N3O4/c1-2-3(5(7)8)4-10-6(2)9/h1H3
- InChI Key: RGZZPXRWOUTAPT-UHFFFAOYSA-N
- SMILES: O1N=C(C(C)=[N+]1[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 145.01239
- Monoisotopic Mass: 145.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 97.3Ų
Experimental Properties
- Density: 1.91g/cm3
- Boiling Point: 264.14°C (rough estimate)
- Flash Point: 125.7ºC
- Refractive Index: 1.4500 (estimate)
- PSA: 96.11
- LogP: 0.84290
1,2,5-Oxadiazole,3-methyl-4-nitro-, 2-oxide Related Literature
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Nikita V. Muravyev,Konstantin A. Monogarov,Igor N. Melnikov,Alla N. Pivkina,Vitaly G. Kiselev Phys. Chem. Chem. Phys. 2021 23 15522
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